Cas no 395104-06-0 (3-(4-fluorophenyl)-5-methyl-1H-indazole)

• Product Name: 3-(4-fluorophenyl)-5-methyl-1H-indazole
• CAS No: 395104-06-0
• MF: C₁₄H₁₁FN₂
• MW: 226.248946428299
• CID: 3167362
• PubChem ID: 22480246
• Update Time: 2025-06-27

3-(4-fluorophenyl)-5-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5374591
• 395104-06-0
• 3-(4-fluorophenyl)-5-methyl-1H-indazole
• CHEMBL3974815

• Inchi： 1S/C14H11FN2/c1-9-2-7-13-12(8-9)14(17-16-13)10-3-5-11(15)6-4-10/h2-8H,1H3,(H,16,17)
• InChI Key： NSAKNKQAKRDIIR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=C(C)C=CC=2NN=1

Computed Properties

• Exact Mass: 226.09062652Da
• Monoisotopic Mass: 226.09062652Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-(4-fluorophenyl)-5-methyl-1H-indazole

3-(4-Fluorophenyl)-5-methyl-1H-indazole: A Comprehensive Overview

The compound 3-(4-fluorophenyl)-5-methyl-1H-indazole (CAS No. 395104-06-0) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indazole family, which is a heterocyclic aromatic system with two nitrogen atoms. The indazole ring system is known for its unique electronic properties, making it a valuable scaffold for various applications.

The structure of 3-(4-fluorophenyl)-5-methyl-1H-indazole consists of an indazole core with two substituents: a fluorophenyl group at the 3-position and a methyl group at the 5-position. The fluorophenyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. The methyl group at the 5-position adds steric bulk and may play a role in modulating the molecule's reactivity and solubility.

Recent studies have highlighted the potential of 3-(4-fluorophenyl)-5-methyl-1H-indazole in drug discovery. Its indazole core has been shown to exhibit bioactivity against various targets, including kinases and other enzymes. For instance, researchers have explored its ability to inhibit protein kinases, which are key players in signaling pathways involved in cancer and inflammatory diseases. The fluorophenyl substituent enhances the molecule's lipophilicity, which is crucial for drug-like properties such as membrane permeability.

In addition to its pharmacological applications, 3-(4-fluorophenyl)-5-methyl-1H-indazole has also been investigated for its potential in materials science. Its aromaticity and heterocyclic nature make it a candidate for use in organic electronics. Recent research has focused on its role as a building block for constructing functional materials, such as organic semiconductors and light-emitting diodes (OLEDs). The methyl group at the 5-position may influence the molecule's stability and emission properties, making it suitable for optoelectronic applications.

The synthesis of 3-(4-fluorophenyl)-5-methyl-1H-indazole typically involves multi-step organic reactions. One common approach is the Paal-Knorr synthesis, which utilizes β-diketones or related compounds as precursors. This method allows for the construction of the indazole ring system with high efficiency. Researchers have optimized reaction conditions to improve yields and selectivity, ensuring that the compound can be synthesized on a larger scale for practical applications.

From an environmental standpoint, 3-(4-fluorophenyl)-5-methyl-1H-indazole has been studied for its biodegradability and ecotoxicological effects. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions, which is promising for its potential use in sustainable chemical processes. However, further studies are needed to fully understand its environmental impact and ensure safe handling practices.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure of 3-(4-fluorophenyl)-5-methyl-1H-indazole. These methods provide detailed insights into the molecular architecture and help validate synthetic procedures. Additionally, X-ray crystallography has been used to determine the compound's three-dimensional structure, revealing important details about its conformational flexibility.

Looking ahead, 3-(4-fluorophenyl)-5-methyl-1H-indazole holds great promise for future research directions. Its unique combination of electronic properties and structural features makes it an ideal candidate for exploring new chemical reactions and material designs. For example, researchers are currently investigating its potential as a catalyst in asymmetric synthesis or as a component in advanced materials with tailored functionalities.

In conclusion, 3-(4-fluorophenyl)-5-methyl-1H-indazole (CAS No. 395104-06-0) is a versatile compound with diverse applications across multiple disciplines. Its chemical structure, synthesis methods, biological activity, and material properties make it a valuable subject of ongoing research. As new findings emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.